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Compound of Interest

Compound Name: MDL-800

Cat. No.: B608947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of MDL-
800, a selective allosteric activator of Sirtuin 6 (SIRT6). The information presented herein is

intended to support researchers and drug development professionals in the effective use and

formulation of this compound.

Introduction to MDL-800
MDL-800 is a potent and selective small molecule activator of SIRT6, a NAD+-dependent

protein deacetylase.[1][2][3] SIRT6 is implicated in a variety of cellular processes, including

DNA repair, metabolism, and inflammation, making it a promising therapeutic target for age-

related diseases and cancer.[4][5][6] MDL-800 has been shown to enhance the deacetylase

activity of SIRT6, leading to the inhibition of tumor cell proliferation and the promotion of

genomic stability.[3][7] Understanding the physicochemical properties of MDL-800, particularly

its solubility and stability, is critical for its application in both in vitro and in vivo research.

Physicochemical Properties
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Property Value Reference

Chemical Name

2-[[(5-bromo-4-fluoro-2-

methylphenyl)amino]sulfonyl]-5

-[[(3,5-

dichlorophenyl)sulfonyl]amino]-

benzoic acid, methyl ester

--INVALID-LINK--

Molecular Formula C₂₁H₁₆BrCl₂FN₂O₆S₂ --INVALID-LINK--

Molecular Weight 626.3 g/mol --INVALID-LINK--

Appearance White to beige solid sigmaaldrich.com

CAS Number 2275619-53-7 --INVALID-LINK--

Solubility Profile
MDL-800 is a poorly water-soluble compound, necessitating the use of organic solvents for the

preparation of stock solutions. The solubility in various common laboratory solvents is

summarized below.

Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) ≥52.8 mg/mL --INVALID-LINK--

100 mg/mL (159.66 mM) [8]

1 mg/mL [3]

Dimethylformamide (DMF) 10 mg/mL [3]

Ethanol (EtOH) ≥8.03 mg/mL (with sonication) --INVALID-LINK--

Water Insoluble [8]

Experimental Protocol for Solubility Determination
(Shake-Flask Method)
This protocol describes a standard shake-flask method for determining the equilibrium solubility

of MDL-800.
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Materials:

MDL-800

Selected solvents (e.g., DMSO, DMF, Ethanol, Water)

Scintillation vials

Orbital shaker with temperature control

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with UV detector

Calibrated analytical balance

Procedure:

Add an excess amount of MDL-800 to a scintillation vial containing a known volume of the

selected solvent.

Seal the vials to prevent solvent evaporation.

Place the vials in an orbital shaker set at a constant temperature (e.g., 25 °C) and agitate for

a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

After incubation, visually inspect the vials to confirm the presence of undissolved solid.

Centrifuge the samples at a high speed to pellet the undissolved solid.

Carefully collect an aliquot of the supernatant.

Dilute the supernatant with a suitable mobile phase for HPLC analysis.

Quantify the concentration of MDL-800 in the diluted supernatant using a validated HPLC

method with a standard calibration curve.

The determined concentration represents the equilibrium solubility of MDL-800 in the tested

solvent at the specified temperature.
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Stability Profile
The stability of MDL-800 is a critical factor for its storage, handling, and use in experimental

settings.

Solid-State Stability
As a solid, MDL-800 is reported to be stable for at least four years when stored at -20°C.[3]

Solution Stability
Stock solutions of MDL-800 in DMSO can be stored at -80°C for up to one year or at -20°C for

up to one month.[8] It is recommended to aliquot stock solutions to avoid repeated freeze-thaw

cycles.

Forced Degradation Studies
Forced degradation studies are essential to identify potential degradation products and

establish the intrinsic stability of a compound.[9][10][11][12][13]

4.3.1 Experimental Protocol for Forced Degradation Studies

This protocol outlines a general procedure for conducting forced degradation studies on MDL-
800.

Materials:

MDL-800

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Hydrogen peroxide (H₂O₂)

Photostability chamber

Oven
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HPLC-UV/MS system

Procedure:

Acid Hydrolysis: Dissolve MDL-800 in a suitable solvent and add 0.1 M HCl. Incubate at a

specified temperature (e.g., 60°C) for a defined period. Neutralize the solution before HPLC

analysis.

Base Hydrolysis: Dissolve MDL-800 in a suitable solvent and add 0.1 M NaOH. Incubate at a

specified temperature (e.g., 60°C) for a defined period. Neutralize the solution before HPLC

analysis.

Oxidative Degradation: Dissolve MDL-800 in a suitable solvent and add 3% H₂O₂. Store

protected from light at room temperature for a defined period.

Thermal Degradation: Expose solid MDL-800 to elevated temperatures (e.g., 60°C) in an

oven for a defined period.

Photostability: Expose a solution of MDL-800 and solid MDL-800 to light providing an overall

illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of

not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[14][15][16][17][18] A

dark control sample should be stored under the same conditions but protected from light.

Analysis: Analyze all stressed samples, along with an unstressed control, using a validated

stability-indicating HPLC method coupled with a mass spectrometer (MS) to separate and

identify any degradation products.

Mechanism of Action and Signaling Pathway
MDL-800 acts as an allosteric activator of SIRT6.[1][2] It binds to a site on the SIRT6 enzyme

distinct from the active site, inducing a conformational change that enhances the enzyme's

deacetylase activity. This leads to the deacetylation of histone H3 at lysine 9 (H3K9ac) and

lysine 56 (H3K56ac).[3]

The activation of SIRT6 by MDL-800 has been shown to impact several downstream signaling

pathways, including those involved in DNA repair and cell cycle regulation.
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MDL-800 activates SIRT6, leading to downstream effects.

Experimental Workflows
Workflow for Preparing MDL-800 Stock and Working
Solutions
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Start

Weigh MDL-800 Powder

Dissolve in DMSO to
 desired stock concentration

Vortex/Sonicate until fully dissolved

Aliquot stock solution

Store at -20°C or -80°C Prepare working solution by diluting
 stock in appropriate medium

End

Click to download full resolution via product page

Workflow for preparing MDL-800 solutions.

Workflow for a Typical Cell-Based Assay with MDL-800
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Start

Seed cells in multi-well plate

Incubate for 24 hours

Prepare serial dilutions of MDL-800

Treat cells with MDL-800 or vehicle control

Incubate for desired time period
(e.g., 24, 48, 72 hours)

Perform cell viability/proliferation assay
(e.g., MTT, CellTiter-Glo)

Analyze data and determine IC50/EC50

End

Click to download full resolution via product page

Workflow for a cell-based assay using MDL-800.
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Conclusion
This technical guide provides essential information on the solubility and stability of MDL-800 for

researchers and drug development professionals. Its poor aqueous solubility necessitates the

use of organic solvents for stock solutions, and proper storage conditions are crucial for

maintaining its integrity. The provided experimental protocols offer a starting point for in-house

characterization and formulation development. A thorough understanding of these properties is

fundamental to obtaining reliable and reproducible results in studies investigating the biological

activities and therapeutic potential of this promising SIRT6 activator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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